Cas no 151509-28-3 (10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel)

• Product Name: 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel
• CAS No: 151509-28-3
• MF: C₄₁H₄₉NO₁₄
• MW: 779.826073408127
• CID: 5190547
• Update Time: 2025-10-31

10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-[(ethoxycarbonyl)amino]-α-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,6,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, (αR,βS)-
• 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel

• Inchi： 1S/C41H49NO14/c1-7-52-37(50)42-29(23-14-10-8-11-15-23)31(46)36(49)54-25-19-41(51)34(55-35(48)24-16-12-9-13-17-24)32-39(6,33(47)30(45)28(21(25)2)38(41,4)5)26(44)18-27-40(32,20-53-27)56-22(3)43/h8-17,25-27,29-32,34,44-46,51H,7,18-20H2,1-6H3,(H,42,50)/t25-,26-,27+,29-,30+,31+,32-,34-,39+,40-,41+/m0/s1
• InChI Key： HMVQDGCHPWRRIY-AZFFZEGMSA-N
• SMILES： C1([C@H](NC(OCC)=O)[C@@H](O)C(O[C@H]2C[C@]3(O)C(C)(C)C(=C2C)[C@@H](O)C(=O)[C@]2(C)[C@@H](O)C[C@]4([H])[C@](OC(C)=O)([C@@]2([H])[C@@H]3OC(=O)C2=CC=CC=C2)CO4)=O)=CC=CC=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 896.2±65.0 °C(Predicted)
• pka: 11.18±0.46(Predicted)

Additional information on 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel

Introduction to 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel and Its Significance in Modern Medicinal Chemistry

10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel, identified by the CAS number 151509-28-3, represents a critical intermediate in the synthesis and development of novel taxane-based anticancer agents. This compound has garnered significant attention in the pharmaceutical industry due to its structural complexity and its role as a precursor in the production of more potent and selective chemotherapeutic agents. The modification of the Paclitaxel backbone, particularly through the introduction of a β-(ethoxycarbonyl)amino group and the removal of the desacetyl moiety, has opened new avenues for enhancing drug efficacy while minimizing side effects.

The compound's significance is underscored by its application in the synthesis of next-generation taxanes that exhibit improved pharmacokinetic properties and enhanced tumor-targeting capabilities. Recent advancements in medicinal chemistry have highlighted the importance of 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel as a key building block in the development of taxane analogs with potential applications in overcoming multidrug resistance (MDR) in cancer patients. The structural modifications introduced in this intermediate have been shown to enhance binding affinity to microtubule-associated proteins, thereby improving therapeutic outcomes.

In recent years, research has focused on optimizing synthetic routes to produce 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel with high yield and purity. The synthesis involves multi-step organic transformations, including selective functionalization and protection-deprotection strategies, which are critical for achieving the desired molecular architecture. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes, aligning with global efforts to reduce environmental impact.

The pharmacological profile of 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel has been extensively studied in preclinical models. Preclinical data suggest that this compound exhibits potent antitumor activity by inhibiting microtubule depolymerization, a key mechanism underlying taxane-induced apoptosis. Notably, studies have demonstrated that modifications at the β-position of the taxane ring can significantly alter drug potency and pharmacokinetic behavior. The introduction of an ethoxycarbonyl amino group has been shown to enhance solubility and bioavailability, which are critical factors for clinical efficacy.

One of the most compelling aspects of 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel is its potential to serve as a scaffold for developing new anticancer agents with improved safety profiles. Traditional taxanes like Paclitaxel are known for their efficacy but also for causing peripheral neuropathy and other side effects. By modifying the structure of Paclitaxel, researchers aim to develop derivatives that maintain therapeutic activity while reducing toxicities. The intermediate 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel plays a pivotal role in this endeavor by providing a versatile platform for further structural diversification.

Recent clinical trials have begun to explore the efficacy of novel taxane analogs derived from 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel in various cancer types. These trials focus on evaluating parameters such as response rate, progression-free survival, and overall survival rates. Preliminary results are promising, indicating that certain derivatives exhibit superior antitumor activity compared to standard chemotherapeutic agents. Additionally, studies have investigated combination therapies involving these novel taxanes with other targeted agents or immunotherapy approaches, suggesting synergistic effects that could revolutionize cancer treatment strategies.

The development of 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel also underscores the importance of computational chemistry and high-throughput screening (HTS) in drug discovery. Advanced computational methods enable researchers to predict molecular interactions and optimize lead compounds with greater precision. HTS platforms facilitate rapid screening of large libraries of compounds, identifying promising candidates for further development. These technologies have accelerated the process of translating laboratory findings into clinical applications.

In conclusion, 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel (CAS no 151509-28-3) represents a cornerstone in modern anticancer drug development. Its structural features make it an invaluable intermediate for synthesizing novel taxanes with enhanced therapeutic potential. Ongoing research continues to uncover new applications and optimize synthetic methodologies, ensuring that this compound remains at the forefront of oncology research. As our understanding of cancer biology evolves, compounds like 10-Desacetyl-β-(ethoxycarbonyl)amino Paclitaxel will undoubtedly play a crucial role in shaping future treatment paradigms.